Cas no 1788852-13-0 (Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate)

• Product Name: Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate
• CAS No: 1788852-13-0
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 5368137
• Update Time: 2025-10-29

Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate

• Inchi： 1S/C19H16N2O3S/c1-24-19(23)15-4-2-14(3-5-15)18(22)21-10-13-8-17(11-20-9-13)16-6-7-25-12-16/h2-9,11-12H,10H2,1H3,(H,21,22)
• InChI Key： NDCXGRXIMLDTNQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NCC2=CC(C3C=CSC=3)=CN=C2)=O)C=C1

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.7±50.0 °C(Predicted)
• pka: 12.88±0.46(Predicted)

Additional information on Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate

Research Brief on Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate (CAS: 1788852-13-0)

Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate (CAS: 1788852-13-0) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienyl-pyridinyl scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a candidate for further drug development.

The synthesis of Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate involves a multi-step process, including the condensation of 5-(3-thienyl)-3-pyridinecarboxaldehyde with methyl 4-aminobenzoate, followed by amide bond formation. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. Its molecular design incorporates a thienyl moiety, which is known to enhance binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry applications.

Recent research has focused on the compound's biological activity, particularly its role as an inhibitor of specific kinases and other signaling proteins. In vitro studies have demonstrated its ability to selectively target and inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases and chronic inflammation. Additionally, preliminary data indicate that the compound may exhibit antitumor activity by disrupting critical cellular signaling pathways in cancer cells.

One of the most significant findings related to Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate is its ability to modulate PPIs, which are often considered challenging targets for small molecules. The compound's unique structure allows it to bind to hydrophobic pockets on protein surfaces, thereby interfering with protein-protein interactions that are crucial for disease progression. This mechanism of action opens new avenues for the development of therapeutics targeting previously undruggable proteins.

Despite its promising potential, further studies are needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on optimizing its bioavailability and reducing potential off-target effects. Animal studies are underway to evaluate its efficacy and safety in vivo, with the goal of advancing it to preclinical development. The compound's versatility and unique structural features make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, Methyl 4-[[[[5-(3-thienyl)-3-pyridinyl]methyl]amino]carbonyl]benzoate (CAS: 1788852-13-0) represents a promising candidate for therapeutic development, with potential applications in inflammation, oncology, and beyond. Its ability to target PPIs and inhibit key enzymes highlights its versatility and underscores the importance of continued research in this area. As the field of chemical biology advances, this compound may serve as a valuable tool for understanding complex biological processes and developing novel therapeutics.